(E)-2-(4-chlorophenyl)sulfonyl-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy-3-methoxyphenyl]prop-2-enenitrile

• IUPAC Name: (E)-2-(4-chlorophenyl)sulfonyl-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy-3-methoxyphenyl]prop-2-enenitrile
• InChI: InChI=1S/C22H13Cl2F3N2O4S/c1-32-19-4-2-3-13(9-17(11-28)34(30,31)16-7-5-15(23)6-8-16)20(19)33-21-18(24)10-14(12-29-21)22(25,26)27/h2-10,12H,1H3/b17-9+
• InChI Key: XIXXJXXOZJDLMA-RQZCQDPDSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC2=C(C=C(C=N2)C(F)(F)F)Cl)C=C(C#N)S(=O)(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: COC1=CC=CC(=C1OC2=C(C=C(C=N2)C(F)(F)F)Cl)/C=C(\C#N)/S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H13Cl2F3N2O4S
• Molecular Weight: 529.3 g/mol

Description

(E)-2-(4-chlorophenyl)sulfonyl-3-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy-3-methoxyphenyl]prop-2-enenitrile is a useful research compound. Its molecular formula is C22H13Cl2F3N2O4S and its molecular weight is 529.31. The purity is usually 95%.
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Scientific Research Applications

Photophysical Properties and Frontier Orbitals

A study on the conformational and molecular structures of α,β-unsaturated acrylonitrile derivatives, similar in structural complexity to the compound , explored their photophysical properties and frontier orbitals. Through SCXRD analysis and DFT calculations, insights into the effects of solvent polarity, molecular structure, and interactions on self-assembly behaviors were gained. This research sheds light on the potential application of such compounds in materials science, particularly in the development of materials with specific photophysical properties (Percino et al., 2016).

Chemiluminescence and Molecular Packing Analysis

Another study focused on the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes, revealing base-induced chemiluminescence. This work highlights the potential application of such compounds in the development of new chemiluminescent materials, which could have implications for bioimaging and sensors (Watanabe et al., 2010).

Synthesis and Reactivity Studies

Research on novel substituted 1,5-benzothiazepines containing 1,4-benzodioxane sulfonyl moiety offers insights into the efficient synthesis and reactivity of complex molecules with sulfonyl groups. Such studies are crucial for pharmaceutical development, where the sulfonyl moiety plays a significant role in medicinal chemistry (Chhakra et al., 2019).

Oxidation Reactions and Molecular Structure Analysis

Explorations into the oxidation of methoxy substituted benzyl phenyl sulfides have contributed to understanding the mechanisms of oxidation reactions involving sulfonyl and sulfoxide compounds. This research is relevant for synthetic chemistry, providing pathways for the synthesis of complex molecules (Lai et al., 2002).

Molecular Docking and Crystal Structure Studies

The crystal structure analysis of tetrazole derivatives, including compounds with sulfonyl groups, underscores the importance of structural studies in drug design. Molecular docking studies related to these compounds facilitate understanding their potential interactions with biological targets, which is crucial for the development of new pharmaceuticals (Al-Hourani et al., 2015).